![molecular formula C9H14ClN3 B1488913 6-chloro-N,N-diethyl-2-methylpyrimidin-4-amine CAS No. 1248743-28-3](/img/structure/B1488913.png)
6-chloro-N,N-diethyl-2-methylpyrimidin-4-amine
Overview
Description
6-Chloro-N,N-diethyl-2-methylpyrimidin-4-amine (6-Cl-DEMPA) is an organic compound used in various scientific research applications. It is a chlorinated derivative of the pyrimidine heterocycle, which is a six-membered ring composed of four nitrogen atoms and two carbon atoms. 6-Cl-DEMPA has been used in a variety of research studies, including those studying its mechanism of action, biochemical and physiological effects, and lab experiment advantages and limitations.
Scientific Research Applications
Chemical Transformations and Reactions
6-chloro-N,N-diethyl-2-methylpyrimidin-4-amine is involved in various chemical reactions and transformations. For instance, reactions of 6-substituted derivatives of 2-halogenopyridines with potassium amide in liquid ammonia lead to the formation of compounds including 4-amino-2-methylpyrimidine (Hertog et al., 2010). Additionally, regioselective displacement reactions with ammonia have been studied, demonstrating the formation of related pyrimidin-4-amine derivatives (Doulah et al., 2014).
Structural Analysis and Synthesis
The compound has been a subject of structural analysis and synthesis. The molecular structure, including conformational differences, of related chloro-methylpyrimidine derivatives has been explored using crystallography (Odell et al., 2007). Furthermore, synthesis routes for pyrimidine derivatives, including methods of deacetylation and evaluations of their biological activity, have been investigated (Erkin & Krutikov, 2007).
Biological and Medicinal Applications
Various derivatives of this compound have been studied for potential biological and medicinal applications. For example, research on 4-chloro-N-(4,5-dihydro-1H-imidazol-2-yl)-6-methoxy-2-methylpyrimidin-5-amine, a derivative, revealed its role as an antihypertensive agent acting as an imidazoline receptor agonist (Aayisha et al., 2019). Furthermore, the synthesis and anti-HIV evaluation of novel analogs as non-nucleoside reverse transcriptase inhibitors have been explored, highlighting the potential of such compounds in antiviral therapy (Loksha et al., 2016).
Mechanism of Action
Target of Action
It is known that pyrimidine derivatives, which include this compound, are key structural components of a variety of important biological molecules .
Mode of Action
Pyrimidine derivatives have been reported to exhibit a variety of biological activities, including antibacterial, antiviral, antioxidant, anti-proliferative, anti-inflammatory, antiplasmodial, and anticancer effects
properties
IUPAC Name |
6-chloro-N,N-diethyl-2-methylpyrimidin-4-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14ClN3/c1-4-13(5-2)9-6-8(10)11-7(3)12-9/h6H,4-5H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNWFTTJLHWUJLM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=CC(=NC(=N1)C)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14ClN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.68 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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